Cas no 554-68-7 (Triethylamine Hydrochloride)

• Product Name: Triethylamine Hydrochloride
• CAS No: 554-68-7
• MF: C₆H₁₆ClN
• MW: 137.650940895081
• MDL: MFCD00012500
• CID: 38302
• PubChem ID: 24890276
• Update Time: 2025-11-04

Triethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-diethyl-,hydrochloride
• TRIETHYLAMINE HCL
• TRIETHYLAMINE HYDROCHLORIDE
• TRIETHYLAMMONIUM CHLORIDE
• amine,triethyl,hydrochloride
• N,N-Diethylethanaminehydrochloride
• n,n-diethyl-ethanaminhydrochloride
• triethylaminemonohydrochloride
• TriethylaminHydrochlorid
• Triethylamine bydrochloride
• Tolzaoline bydrochloride
• TriethylamineHydrochloride,&amp
• Triethylammoniumchlorid
• Et3·HCl
• 4-(4-Phenylbutoxy)benzoic acid
• EN300-18262
• MFCD00012500
• DTXSID8060292
• triethylamine-hydrochloride
• triethylammonium chloride salt
• BS-17061
• N,N-diethylethanamine;hydrochloride
• triethylamine hydrochloride salt
• Ethanamine,n,n-diethyl-, hydrochloride
• NSC 30600
• 5-tert-Butylthiophene-2-carbonylchloride
• triethylammoniumchloride
• NSC-30600
• HSDB 5689
• UNII-0NX3818GCW
• EINECS 209-067-2
• Q15647961
• N,N-diethylethanamine hydrochloride
• AI3-19386
• TRIETHYLAMINE HYDROCHLORIDE [HSDB]
• triethyl ammonium chloride
• Amine, triethyl, hydrochloride
• triethylamin hydrochloride
• Triethylamine hydrochloride, >=99.0% (AT)
• BP-21333
• T0425
• AKOS015847415
• A830659
• triethylaminehydrochloride
• CHEMBL4446875
• EC 209-067-2
• Ethanamine, N,N-diethyl-, hydrochloride (1:1)
• 554-68-7
• SB75651
• Et3N HCl
• FT-0653964
• SCHEMBL844
• NSC30600
• Triethyl amine hydrochloride
• triethylammonium hydrochloride
• ILWRPSCZWQJDMK-UHFFFAOYSA-N
• Ethanamine, N,N-diethyl-, hydrochloride
• Triethylamine monohydrochloride
• J-525078
• Triethylamine, hydrochloride
• 0NX3818GCW
• Et3N.HCl
• (C2H5)3N.HCl
• Et3N-HCl
• Triethylamine hydrochloride,98%
• DB-050380
• Triethylamine, Hydrochloride; N,N-Diethylethanamine Hydrochloride; Triethylamine Monohydrochloride; Triethylammonium Chloride;
• Triethylamine Hydrochloride

• MDL： MFCD00012500
• Inchi： 1S/C6H15N.ClH/c1-4-7(5-2)6-3;/h4-6H2,1-3H3;1H
• InChI Key： ILWRPSCZWQJDMK-UHFFFAOYSA-N
• SMILES： Cl.N(CC)(CC)CC
• BRN： 3906409

Computed Properties

• Exact Mass: 137.09700
• Monoisotopic Mass: 137.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 25.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: White crystals. It is hygroscopic.
• Density: 1.07
• Melting Point: 261 °C (dec.) (lit.)
• Boiling Point: 223.18°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4530 (estimate)
• PH: 5 (10g/l, H2O, 20℃)
• Solubility: 1440 g/L (20°C)
• Water Partition Coefficient: 1440 g/L (20 ºC)
• PSA: 3.24000
• LogP: 2.15010
• Merck: 9666
• Sensitiveness: Hygroscopic
• Solubility: Sublimation at 245 ° C without decomposition. It is soluble in 0.7 parts of water, ethanol and chloroform, very slightly soluble in benzene, and almost insoluble in ether.

Triethylamine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• FLUKA BRAND F CODES：3
• RTECS：YE2111500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Solvents

Additional information on Triethylamine Hydrochloride

Triethylamine Hydrochloride (CAS No. 554-68-7): A Comprehensive Overview

Triethylamine Hydrochloride, with the chemical formula C6H15ClN, is a widely utilized compound in the field of pharmaceuticals, agrochemicals, and specialty chemicals. Its CAS number, 554-68-7, uniquely identifies it in scientific and industrial contexts. This compound is primarily known for its role as a hydrochloride salt of triethylamine, a tertiary amine that finds extensive applications due to its versatile chemical properties.

The production and application of Triethylamine Hydrochloride have seen significant advancements in recent years, driven by the growing demand for high-purity chemicals in various industries. One of the most notable applications of this compound is in the pharmaceutical sector, where it serves as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to act as a base and a catalyst in organic reactions makes it indispensable in drug formulation and development.

In recent years, research has highlighted the importance of Triethylamine Hydrochloride in the development of novel drug delivery systems. Studies have demonstrated its efficacy in enhancing the solubility and bioavailability of poorly soluble drugs. This has led to its incorporation into advanced drug formulations designed to improve therapeutic outcomes. The compound's stability under various conditions also makes it suitable for use in long-term drug storage and transportation, ensuring that the integrity of the medication is maintained.

The agrochemical industry has also benefited from the use of Triethylamine Hydrochloride. It is frequently employed as a chelating agent in fertilizers and pesticides, improving nutrient uptake by plants and enhancing the effectiveness of these products. Additionally, its role as a corrosion inhibitor in industrial processes has been explored, contributing to the longevity and efficiency of machinery and equipment.

From a chemical synthesis perspective, Triethylamine Hydrochloride plays a crucial role in various organic reactions. Its ability to deprotonate weak acids and form stable complexes with metal ions makes it a valuable reagent in cross-coupling reactions, which are fundamental to modern synthetic chemistry. These reactions are pivotal in constructing complex molecular structures, including those found in pharmaceuticals and fine chemicals.

The environmental impact of using Triethylamine Hydrochloride has been a subject of increasing research interest. Efforts have been made to develop more sustainable methods for its production and disposal. For instance, green chemistry principles have been applied to minimize waste and reduce energy consumption during synthesis. Furthermore, studies have focused on developing biodegradable derivatives that maintain the functional properties of the original compound while being environmentally friendly.

The regulatory landscape surrounding Triethylamine Hydrochloride is stringent but well-established, ensuring that its use remains safe and controlled. Compliance with international standards such as REACH (Registration, Evaluation, Authorization, and Restriction of Chemicals) is mandatory for manufacturers and distributors. This regulatory framework not only protects consumers but also promotes innovation by providing clear guidelines for safe chemical handling and application.

In conclusion, Triethylamine Hydrochloride (CAS No. 554-68-7) is a multifaceted compound with diverse applications across multiple industries. Its role in pharmaceutical synthesis, agrochemical formulations, and industrial processes underscores its importance in modern chemistry. As research continues to uncover new uses and refine production methods, this compound will undoubtedly remain a cornerstone of chemical innovation.